Cas no 1145671-36-8 (4-Chloroquinazoline-6,7-diol)

• Product Name: 4-Chloroquinazoline-6,7-diol
• CAS No: 1145671-36-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD14582957
• CID: 2195998
• PubChem ID: 135742231
• Update Time: 2025-06-12

4-Chloroquinazoline-6,7-diol Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinazoline-6,7-diol
• 4-chloro-6-hydroxy-3H-quinazolin-7-one
• CS-0050883
• VVB67136
• 4-CHLORO-6,7-QUINAZOLINEDIOL
• 4-Chloro-6-hydroxyquinazolin-7(3H)-one
• MFCD14582957
• 4-Chloro-quinazoline-6,7-diol
• SCHEMBL1985385
• DTXSID90695040
• DB-358285
• SY037619
• 1145671-36-8
• 6,7-Quinazolinediol, 4-chloro-
• 4-CHLORO-6,7-DIHYDROXYQUINAZOLINE
• AS-37488
• AKOS015924452
• BP-21976
• PB11934

• MDL： MFCD14582957
• Inchi： InChI=1S/C8H5ClN2O2/c9-8-4-1-6(12)7(13)2-5(4)10-3-11-8/h1-3,12-13H
• InChI Key： UNQTWJOLTBKYPZ-UHFFFAOYSA-N
• SMILES： OC1=C(O)C=C2C(Cl)=NC=NC2=C1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

4-Chloroquinazoline-6,7-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on 4-Chloroquinazoline-6,7-diol

4-Chloroquinazoline-6,7-diol (CAS No. 1145671-36-8): An Overview of Its Structure, Properties, and Applications

4-Chloroquinazoline-6,7-diol (CAS No. 1145671-36-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, and recent research findings that highlight its significance in drug discovery and development.

Chemical Structure and Synthesis

The chemical structure of 4-Chloroquinazoline-6,7-diol is characterized by a quinazoline core with a chlorine atom at the 4-position and hydroxyl groups at the 6 and 7 positions. The quinazoline ring system is a versatile scaffold that has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral agents. The presence of the chlorine atom and the hydroxyl groups imparts specific pharmacological properties to the molecule, making it an attractive candidate for further investigation.

The synthesis of 4-Chloroquinazoline-6,7-diol typically involves multistep processes that include the formation of the quinazoline ring followed by functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in Organic Letters in 2022 reported a novel one-pot synthesis approach that significantly reduced reaction times and improved yields.

Physical and Chemical Properties

4-Chloroquinazoline-6,7-diol is a white crystalline solid with a molecular weight of 208.69 g/mol. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's melting point is around 230°C, which is an important parameter for its handling and storage.

The presence of the hydroxyl groups confers polarity to the molecule, which can influence its interactions with biological targets. The chlorine atom at the 4-position can also affect the compound's electronic properties and reactivity. These characteristics make 4-Chloroquinazoline-6,7-diol suitable for various biological assays and drug discovery efforts.

Biological Activities and Therapeutic Potential

4-Chloroquinazoline-6,7-diol has been investigated for its potential therapeutic applications in several areas of medicine. One of the most promising areas is its use as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

A recent study published in Cancer Research demonstrated that 4-Chloroquinazoline-6,7-diol selectively targets cancer stem cells (CSCs), which are responsible for tumor recurrence and metastasis. The compound was found to disrupt the self-renewal capacity of CSCs by modulating specific transcription factors involved in stem cell maintenance.

In addition to its anticancer properties, 4-Chloroquinazoline-6,7-diol has also shown promise as an antiviral agent. Research conducted at the University of California revealed that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and Zika virus. The antiviral activity is attributed to its ability to interfere with viral entry into host cells and inhibit viral RNA synthesis.

Clinical Trials and Future Directions

The promising preclinical results with 4-Chloroquinazoline-6,7-diol have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating various cancers. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of 4-Chloroquinazoline-6,7-diol. This includes efforts to improve its bioavailability and reduce potential side effects. Novel drug delivery systems, such as nanoparticles and liposomes, are being explored to enhance the therapeutic index of this compound.

Conclusion

4-Chloroquinazoline-6,7-diol (CAS No. 1145671-36-8) is a promising compound with a unique chemical structure that confers specific biological activities. Its potential as an anticancer agent and antiviral drug has been supported by extensive preclinical studies, and ongoing clinical trials are expected to provide further insights into its therapeutic applications. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties, it holds significant promise for improving patient outcomes in various diseases.